Cas no 1805599-03-4 (4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride
• CAS No: 1805599-03-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4883746
• Update Time: 2025-06-11

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-3-2-13-6(7(9)14)5(10)4(3)8(11)12/h2,8H,1H3
• InChI Key： QARZHIGWUCTZGC-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(F)F)C(=CN=1)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride

Research Briefing on 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride (CAS: 1805599-03-4)

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride (CAS: 1805599-03-4) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features, including the difluoromethyl and fluoro substituents, contribute to its potential in enhancing metabolic stability and binding affinity in drug design.

Recent studies have focused on the application of this compound in the development of novel kinase inhibitors and antiviral agents. The electron-withdrawing properties of the fluorine atoms, combined with the reactivity of the carbonyl chloride group, make it a versatile building block for the construction of complex pharmacophores. Several research groups have reported its use in the synthesis of compounds with promising activity against various disease targets, including cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride as a precursor for the development of selective JAK2 inhibitors. The compound's ability to introduce both fluorine atoms and a reactive handle for further derivatization proved crucial in optimizing the pharmacokinetic properties of the final drug candidates. The resulting inhibitors demonstrated improved selectivity profiles compared to previous generations of JAK inhibitors.

Another significant application was reported in the field of antiviral research, where this intermediate was incorporated into novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. The fluorinated pyridine core was found to enhance membrane permeability while maintaining favorable metabolic stability, addressing key challenges in antiretroviral drug development. These findings were published in a recent issue of Antimicrobial Agents and Chemotherapy.

The synthetic routes to 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, high-yield process that improves upon previous methods by reducing the number of purification steps and minimizing the formation of byproducts. This advancement has made the compound more accessible for both academic and industrial research applications.

From a safety and handling perspective, recent material safety data sheets (MSDS) updates have provided more detailed information about the compound's stability and reactivity. The carbonyl chloride group requires careful handling under inert conditions, and proper personal protective equipment is essential when working with this intermediate. These updates reflect the growing industrial experience with this compound as its applications expand.

Looking forward, the unique properties of 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carbonyl chloride position it as a valuable tool in drug discovery. Its applications are expected to grow as researchers continue to explore fluorinated compounds for their potential to improve drug-like properties. Several patent applications filed in 2023 suggest ongoing interest in this compound for various therapeutic areas, including oncology, inflammation, and central nervous system disorders.